Cas no 30540-36-4 (1H-Phosphole, 3,4-dimethyl-1-phenyl-)

• Product Name: 1H-Phosphole, 3,4-dimethyl-1-phenyl-
• CAS No: 30540-36-4
• MF: C₁₂H₁₃P
• MW: 188.205384016037
• CID: 1443015
• PubChem ID: 635827
• Update Time: 2025-11-01

1H-Phosphole, 3,4-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Phosphole, 3,4-dimethyl-1-phenyl-
• 1-cyclohexyl-3,4-dimethylphospholane
• 1-Phenyl-3,4-dimethylphosphole
• DB-238303
• F15317
• InChI=1/C12H13P/c1-10-8-13(9-11(10)2)12-6-4-3-5-7-12/h3-9H,1-2H
• SCHEMBL6472788
• 3,4-dimethyl-1-phenylphosphole
• 30540-36-4
• 1-phenyl-3,4-dimethyl phosphole
• 3,4-Dimethyl-1-phenyl-1H-phosphole
• ACKPJROCIAWGID-UHFFFAOYSA-N

• Inchi： 1S/C12H13P/c1-10-8-13(9-11(10)2)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key： ACKPJROCIAWGID-UHFFFAOYSA-N
• SMILES： P1(C2C=CC=CC=2)C=C(C)C(C)=C1

Computed Properties

• Exact Mass: 188.07559
• Monoisotopic Mass: 188.075487412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1H-Phosphole, 3,4-dimethyl-1-phenyl-

1H-Phosphole, 3,4-dimethyl-1-phenyl- (CAS No. 30540-36-4): An Overview of Its Properties and Applications

1H-Phosphole, 3,4-dimethyl-1-phenyl- (CAS No. 30540-36-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of phospholes, which are five-membered heterocyclic compounds containing a phosphorus atom. The specific structure of 1H-Phosphole, 3,4-dimethyl-1-phenyl- includes two methyl groups at the 3 and 4 positions and a phenyl group at the 1 position, making it a valuable building block for various chemical syntheses and biological applications.

The chemical structure of 1H-Phosphole, 3,4-dimethyl-1-phenyl- is characterized by its aromaticity and the presence of the phosphorus atom, which imparts unique electronic properties. The phosphorus atom in this compound can participate in various chemical reactions, making it an excellent ligand for transition metal complexes and a key intermediate in the synthesis of more complex molecules. Recent studies have highlighted the importance of phospholes in the development of new materials and pharmaceuticals.

In terms of physical properties, 1H-Phosphole, 3,4-dimethyl-1-phenyl- is typically a solid at room temperature with a melting point ranging from 85 to 87°C. It is insoluble in water but soluble in common organic solvents such as dichloromethane, toluene, and ethanol. These solubility characteristics make it easy to handle and process in laboratory settings.

The synthetic methods for preparing 1H-Phosphole, 3,4-dimethyl-1-phenyl- have been extensively studied. One common approach involves the cyclization of a suitable phosphine with an aldehyde or ketone in the presence of a strong base. For example, the reaction of triphenylphosphine with acetophenone and formaldehyde can yield 1H-Phosphole, 3,4-dimethyl-1-phenyl-. This method is efficient and scalable, making it suitable for both academic research and industrial applications.

The biological activity of 1H-Phosphole, 3,4-dimethyl-1-phenyl- has been a subject of interest in recent years. Studies have shown that certain derivatives of this compound exhibit promising pharmacological properties. For instance, some substituted phospholes have been found to possess anti-inflammatory and anti-cancer activities. These findings suggest that 1H-Phosphole, 3,4-dimethyl-1-phenyl- could serve as a lead compound for the development of new therapeutic agents.

In addition to its potential as a pharmaceutical intermediate, 1H-Phosphole, 3,4-dimethyl-1-phenyl- has also found applications in materials science. The unique electronic properties of phospholes make them suitable for use in organic electronics and optoelectronics. For example, phosphole-based materials have been used to fabricate organic light-emitting diodes (OLEDs) with improved efficiency and stability.

The environmental impact of 1H-Phosphole, 3,4-dimethyl-1-phenyl- is another important consideration. Recent studies have focused on developing greener synthetic methods that minimize waste and reduce the use of hazardous reagents. These efforts align with the principles of green chemistry and sustainable development.

In conclusion, 1H-Phosphole, 3,4-dimethyl-1-phenyl- (CAS No. 30540-36-4) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structure and properties make it an attractive candidate for further research and development. As new synthetic methods and biological applications continue to emerge, the importance of this compound is likely to grow even further.